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Compound of Interest

Compound Name: 1-Carboxycyclohexaneacetic acid

Cat. No.: B195815

An In-depth Technical Guide to 1-
Carboxycyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Carboxycyclohexaneacetic acid, also known by its IUPAC name 1-
(carboxymethyl)cyclohexane-1-carboxylic acid, is a dicarboxylic acid with the molecular formula
CoH1404.[1] This document provides a comprehensive overview of its physical and chemical
characteristics, including its synthesis, purification, and analytical methods. While direct
biological activity and signaling pathways for this specific molecule are not extensively
documented, its structural relationship to pharmacologically active compounds and its role as a
potential impurity or transformation product of Gabapentin highlight its relevance in medicinal
chemistry and drug development.[1]

Physical and Chemical Characteristics

1-Carboxycyclohexaneacetic acid is a white to off-white crystalline solid. Its fundamental
properties are summarized in the tables below, compiled from various sources.

Table 1: General and Physical Properties
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Property Value Source
1-
IUPAC Name (carboxymethyl)cyclohexane- [1]

1-carboxylic acid

1-Carboxycyclohexaneacetic

Synonyms Acid, Cyclohexane-1,1-diacetic  [1]
acid
CAS Number 67950-95-2 [1]
Molecular Formula CoH1404 [1]
Molecular Weight 186.20 g/mol [1]
White to Off-White Crystalline
Appearance .
Solid
Melting Point 130-132 °C
Boiling Point 390.3 °C at 760 mmHg
Slightly soluble in water,
Solubility Chloroform, DMSO, and

Methanol

Table 2: Spectroscopic and Physicochemical Data
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Property

Description Source

pKa

Estimated pKai = 4 and pKaz =
5, based on typical values for
dicarboxylic acids where the
carboxyl groups are in close

proximity.

1H NMR

Expected chemical shifts (5,
ppm): 1.2-1.8 (cyclohexyl
protons), 2.5 (methylene
protons adjacent to carboxyl),
10-12 (broad singlet,
carboxylic acid protons).[2][3]
[4]

13C NMR

Expected chemical shifts (3,
ppm): 20-40 (cyclohexyl
carbons), 45-55 (quaternary
carbon and methylene
carbon), 170-185 (carboxylic

acid carbons).

IR Spectroscopy

Characteristic peaks (cm~1):
2500-3300 (broad O-H
stretch), 1690-1760 (C=0
stretch), 1210-1320 (C-O
stretch), 910-950 and 1395-
1440 (O-H bend).[5][6][71[8]

Mass Spectrometry

LC-ESI-QTOF (Negative
Mode): [M-H]~ at m/z
185.0819.[1]

Experimental Protocols
Synthesis of 1-Carboxycyclohexaneacetic Acid
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The synthesis of 1-Carboxycyclohexaneacetic acid can be achieved through the hydrolysis
of its precursor, 1,1-cyclohexanediacetic acid. A common route to this precursor involves the
hydrolysis and decarboxylation of 1,1-cyclohexyl dicyanoamide.[9]

Step 1: Synthesis of 1,1-Cyclohexanediacetic Acid[9]

» Hydrolysis of 1,1-Cyclohexyl Dicyanoamide: 1,1-cyclohexyl dicyanoamide is subjected to
hydrolysis under acidic conditions. For example, the dicyanoamide can be heated with
sulfuric acid in water. The temperature is gradually raised from approximately 110 °C to 145
°C and maintained for several hours.

o Decarboxylation: The resulting paste from the hydrolysis reaction is slowly added to a pre-
heated sulfuric acid solution (160-185 °C). The mixture is held at this temperature to facilitate
decarboxylation.

« Isolation: Upon cooling, the crude 1,1-cyclohexanediacetic acid precipitates and can be
collected by suction filtration.

Step 2: Hydrolysis to 1-Carboxycyclohexaneacetic Acid While a specific detailed protocol for
the final hydrolysis step is not readily available in peer-reviewed literature, it can be inferred
from standard organic chemistry principles.

e Hydrolysis: The synthesized 1,1-cyclohexanediacetic acid is dissolved in water.

e Heating: The aqueous solution is heated, typically at or near boiling point, for a sufficient
period to effect hydrolysis of one of the carboxyl groups. The progress of the reaction can be
monitored by techniques such as TLC or HPLC.

« |solation and Purification: Upon completion, the solution is cooled to induce crystallization of
1-Carboxycyclohexaneacetic acid. The solid product is then collected by filtration.

Purification

The crude 1-Carboxycyclohexaneacetic acid can be purified by recrystallization.

e Solvent Selection: A suitable solvent is one in which the compound is sparingly soluble at
room temperature but readily soluble at elevated temperatures. A mixture of ethyl acetate
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and water has been used for the recrystallization of the related 1,1-cyclohexanediacetic acid
monoamide.[10]

e Procedure: The crude solid is dissolved in a minimal amount of the hot solvent. The solution
is then allowed to cool slowly, promoting the formation of pure crystals. The purified crystals
are collected by filtration and dried under vacuum.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)
e Column: A reverse-phase column, such as a Newcrom BH, can be used.

o Mobile Phase: An isocratic mobile phase consisting of water and an acid modifier like
perchloric acid is suitable.

o Detection: UV detection at 200 nm.[11]

Reactivity and Stability

As a dicarboxylic acid, 1-Carboxycyclohexaneacetic acid exhibits reactivity characteristic of
this functional group. It can undergo esterification, amidation, and reduction reactions at one or
both of the carboxylic acid moieties. The stability of the compound is expected to be good
under standard laboratory conditions, though forced degradation studies under harsh
conditions (high temperature, extreme pH, oxidizing agents) would be necessary to fully
characterize its stability profile for pharmaceutical applications.

Logical Workflow: Synthesis Pathway

Since no specific biological signaling pathways for 1-Carboxycyclohexaneacetic acid have
been identified in the literature, the following diagram illustrates the logical workflow of its
synthesis, which is a key aspect for its application in research and development.

1,1-Cyclohexy! H2S04, H20, Heat Hydrolysis & 1,1-Cyclohexanediacetic H:0, Heat Controlled 1-Carboxycyclohexaneacetic
Dicyanoamide Decarboxylation Acid Hydrolysis Acid
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Carboxycyclohexaneacetic acid.

Conclusion

1-Carboxycyclohexaneacetic acid is a dicarboxylic acid with well-defined physical properties.
While its direct biological applications are yet to be fully explored, its role as a synthetic
intermediate and its structural relation to pharmaceutically relevant molecules make it a
compound of interest for medicinal chemists and drug development professionals. The
provided data and protocols offer a foundational understanding for further research and
application of this molecule. Future studies should focus on elucidating its potential biological
activities and further refining its synthesis and purification processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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